Cas no 20379-41-3 (4-O-Galactopyranosyl-3,6-anhydrogalactose dimethylacetal)

4-O-Galactopyranosyl-3,6-anhydrogalactose dimethylacetal structure
20379-41-3 structure
Product Name:4-O-Galactopyranosyl-3,6-anhydrogalactose dimethylacetal
CAS No:20379-41-3
MF:C14H26O11
MW:370.349646091461
CID:909683
PubChem ID:193557
Update Time:2024-02-29

4-O-Galactopyranosyl-3,6-anhydrogalactose dimethylacetal Chemical and Physical Properties

Names and Identifiers

    • 4-O-galactopyranosyl-3,6-anhydrogalactose dimethylacetal
    • 4-Gal-A-gal-dma
    • 4-O-beta-D-Galactopyranosyl-3,6-anhydro-L-galactose dimethyl acetal
    • 4-O-beta-D-Galactopyranosyl-3,6-anhydro-L-galactose dimethylacetal
    • (2S,3R,4S,5R,6R)-2-[(2S,3R,4S)-4-hydroxy-2-[(1S)-1-hydroxy-2,2-dimethoxyethyl]oxolan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • 20379-41-3
    • 4-O-Galactopyranosyl-3,6-anhydrogalactose dimethylacetal
    • Inchi: 1S/C14H26O11/c1-21-13(22-2)10(20)12-11(5(16)4-23-12)25-14-9(19)8(18)7(17)6(3-15)24-14/h5-20H,3-4H2,1-2H3/t5-,6+,7-,8-,9+,10-,11+,12-,14-/m0/s1
    • InChI Key: ZIWAHEUMIYTNAM-XQEHQGFQSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@H](CO[C@H]1[C@@H](C(OC)OC)O)O

Computed Properties

  • Exact Mass: 370.14751164g/mol
  • Monoisotopic Mass: 370.14751164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 168
  • XLogP3: -3.7
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